Cas no 2138092-52-9 (3-(aminomethyl)-1-(4-nitrobenzenesulfonyl)azetidin-3-ol)

• Product Name: 3-(aminomethyl)-1-(4-nitrobenzenesulfonyl)azetidin-3-ol
• CAS No: 2138092-52-9
• MF: C₁₀H₁₃N₃O₅S
• MW: 287.292320966721
• CID: 6405944
• PubChem ID: 165500244
• Update Time: 2025-06-08

3-(aminomethyl)-1-(4-nitrobenzenesulfonyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1-(4-nitrobenzenesulfonyl)azetidin-3-ol
• EN300-1167471
• 2138092-52-9

• Inchi： 1S/C10H13N3O5S/c11-5-10(14)6-12(7-10)19(17,18)9-3-1-8(2-4-9)13(15)16/h1-4,14H,5-7,11H2
• InChI Key： RATCETWKJLTCDQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(CN)(C1)O)(=O)=O

Computed Properties

• Exact Mass: 287.05759170g/mol
• Monoisotopic Mass: 287.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 138Ų

Additional information on 3-(aminomethyl)-1-(4-nitrobenzenesulfonyl)azetidin-3-ol

Comprehensive Overview of 3-(aminomethyl)-1-(4-nitrobenzenesulfonyl)azetidin-3-ol (CAS No. 2138092-52-9)

The compound 3-(aminomethyl)-1-(4-nitrobenzenesulfonyl)azetidin-3-ol (CAS No. 2138092-52-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique azetidin-3-ol core, which is a four-membered nitrogen-containing ring, coupled with a 4-nitrobenzenesulfonyl group and an aminomethyl substituent. Such structural attributes make it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments addressing antibiotic resistance and chronic diseases. Researchers have explored 3-(aminomethyl)-1-(4-nitrobenzenesulfonyl)azetidin-3-ol as a potential scaffold due to its ability to interact with biological targets selectively. Its nitrobenzenesulfonyl moiety, for instance, is known to participate in electron-transfer reactions, making it valuable in proteomics and bioconjugation studies. These applications align with trending topics like precision medicine and AI-driven drug design, where computational models predict molecular behavior to accelerate R&D.

The synthesis of CAS No. 2138092-52-9 involves multi-step organic reactions, often starting from azetidine derivatives and incorporating protective group strategies to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with industry standards. Given the rise of green chemistry initiatives, optimizing synthetic routes to minimize waste and energy consumption is another focal point for researchers working with this molecule.

From a commercial perspective, 3-(aminomethyl)-1-(4-nitrobenzenesulfonyl)azetidin-3-ol is primarily supplied by fine chemical manufacturers catering to academic and industrial labs. Its pricing and availability are influenced by factors like raw material costs and regulatory requirements, which are frequently searched topics among procurement specialists. Additionally, the compound’s stability under various storage conditions (e.g., temperature, humidity) is a common query in online forums, highlighting the need for detailed technical documentation.

Looking ahead, the versatility of CAS No. 2138092-52-9 positions it as a key player in interdisciplinary research. Whether in catalysis, material science, or medicinal chemistry, its structural features offer ample opportunities for innovation. As the scientific community continues to explore nitroaromatic compounds and heterocyclic building blocks, this molecule is poised to remain a subject of intense study, bridging gaps between theoretical design and practical applications.